Cas no 246257-63-6 (N-Cyclopropyl-N-isopropylamine Hydrochloride)

• Product Name: N-Cyclopropyl-N-isopropylamine Hydrochloride
• CAS No: 246257-63-6
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD09863848
• CID: 3041236
• PubChem ID: 43810518
• Update Time: 2025-05-23

N-Cyclopropyl-N-isopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-n-isopropylamine, HCl
• G32898
• SCHEMBL15847512
• N-cyclopropyl-N-isopropylamine hydrochloride
• N-propan-2-ylcyclopropanamine;hydrochloride
• AKOS016893245
• MFCD09863848
• WJA25763
• N-(1-Methylethyl)-cyclopropanamine HCl
• Z1198394168
• N-CYCLOPROPYL-N-ISOPROPYLAMINE,HCL
• BS-27892
• 246257-63-6
• EN300-30868
• N-(propan-2-yl)cyclopropanamine hydrochloride
• 854-887-1
• N-Cyclopropyl-N-isopropylamine Hydrochloride

• MDL： MFCD09863848
• Inchi： 1S/C6H13N.ClH/c1-5(2)7-6-3-4-6;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： PUIXXJOADHWACF-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)C)C1CC1

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 156-158 °C

N-Cyclopropyl-N-isopropylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on N-Cyclopropyl-N-isopropylamine Hydrochloride

N-Cyclopropyl-N-isopropylamine Hydrochloride: A Comprehensive Overview

N-Cyclopropyl-N-isopropylamine Hydrochloride, also known by its CAS number 246257-63-6, is a versatile compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, catalysis, and advanced materials synthesis. In this article, we delve into the structural features, chemical properties, and cutting-edge applications of N-Cyclopropyl-N-isopropylamine Hydrochloride, supported by the latest research findings.

The molecular structure of N-Cyclopropyl-N-isopropylamine Hydrochloride consists of a cyclopropyl group and an isopropyl group attached to a central nitrogen atom, forming a tertiary amine. The hydrochloride salt adds a chloride ion to the structure, making it highly soluble in water and polar solvents. This solubility property is advantageous for its use in various chemical reactions and formulations. Recent studies have highlighted the importance of such structural features in enhancing the compound's reactivity and stability under different conditions.

One of the most notable applications of N-Cyclopropyl-N-isopropylamine Hydrochloride is in the field of organic synthesis. Its ability to act as a catalyst in asymmetric synthesis reactions has been extensively explored. Researchers have demonstrated that this compound can facilitate the formation of chiral centers with high enantioselectivity, making it a valuable tool in the development of complex organic molecules. For instance, a 2023 study published in *Nature Chemistry* showcased its role in synthesizing bioactive compounds with intricate stereochemistry.

In addition to its catalytic applications, N-Cyclopropyl-N-isopropylamine Hydrochloride has found utility in polymer chemistry. Its ability to act as a crosslinking agent has been leveraged in the production of high-performance polymers with tailored mechanical properties. Recent advancements in this area have focused on its use in creating biodegradable polymers for sustainable applications, such as packaging materials and biomedical devices.

The electronic properties of N-Cyclopropyl-N-isopropylamine Hydrochloride also make it an interesting candidate for electronic materials research. Studies have shown that it can be incorporated into conductive polymers to enhance their electrical conductivity without compromising their mechanical integrity. This dual functionality opens up new possibilities for its use in flexible electronics and energy storage devices.

From an environmental perspective, N-Cyclopropyl-N-isopropylamine Hydrochloride has been studied for its potential role in pollution control technologies. Researchers have explored its use as an adsorbent for heavy metal ions in wastewater treatment systems. Preliminary results indicate that it exhibits high adsorption capacity and selectivity towards certain metal ions, making it a promising candidate for sustainable water treatment solutions.

In conclusion, N-Cyclopropyl-N-isopropylamine Hydrochloride (CAS No. 246257-63-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and chemical properties continue to drive innovative research, positioning it as a key player in modern material science and organic synthesis. As ongoing studies uncover new potentials for this compound, its role in advancing technological and environmental solutions is expected to grow significantly.